4-chloro-3-hydroxy-N-[2-(1,2,4-oxadiazol-3-yl)propan-2-yl]benzamide

• IUPAC Name: 4-chloro-3-hydroxy-N-[2-(1,2,4-oxadiazol-3-yl)propan-2-yl]benzamide
• InChI: InChI=1S/C12H12ClN3O3/c1-12(2,11-14-6-19-16-11)15-10(18)7-3-4-8(13)9(17)5-7/h3-6,17H,1-2H3,(H,15,18)
• InChI Key: UGYLXTHIVCCUQE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=NOC=N1)NC(=O)C2=CC(=C(C=C2)Cl)O
• Molecular Formula: C12H12ClN3O3
• Molecular Weight: 281.69 g/mol

Description

4-chloro-3-hydroxy-N-[2-(1,2,4-oxadiazol-3-yl)propan-2-yl]benzamide, also known as OPA-15406, is a chemical compound that has been studied for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 4-chloro-3-hydroxy-N-[2-(1,2,4-oxadiazol-3-yl)propan-2-yl]benzamide involves the inhibition of various enzymes and pathways that are involved in cancer growth, inflammation, and neurodegeneration. This compound has been shown to inhibit the activity of matrix metalloproteinases, which are enzymes that are involved in cancer growth and invasion. This compound has also been shown to inhibit the activation of nuclear factor-kappa B, which is a transcription factor that is involved in inflammation. Additionally, this compound has been shown to activate the phosphatidylinositol 3-kinase/protein kinase B pathway, which is involved in cell survival and neuroprotection.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that this compound inhibits cancer cell growth and induces apoptosis, reduces inflammation and oxidative stress, and protects neurons from damage. In vivo studies have shown that this compound reduces tumor growth, inflammation, and oxidative stress, and improves cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of 4-chloro-3-hydroxy-N-[2-(1,2,4-oxadiazol-3-yl)propan-2-yl]benzamide is its potential therapeutic applications in various fields of research, including cancer, inflammation, and neurodegenerative diseases. Another advantage is its relatively low toxicity and high selectivity for its target enzymes and pathways. However, one limitation is its relatively low solubility in water, which can affect its bioavailability and efficacy in vivo.

Future Directions

There are several future directions for the research and development of 4-chloro-3-hydroxy-N-[2-(1,2,4-oxadiazol-3-yl)propan-2-yl]benzamide. One direction is the optimization of the synthesis method to improve the yield and purity of the compound. Another direction is the investigation of the pharmacokinetics and pharmacodynamics of this compound in vivo, including its absorption, distribution, metabolism, and excretion. Additionally, further studies are needed to elucidate the molecular mechanisms of action of this compound and its potential therapeutic applications in various diseases.

Synthesis Methods

The synthesis of 4-chloro-3-hydroxy-N-[2-(1,2,4-oxadiazol-3-yl)propan-2-yl]benzamide involves the reaction of 4-chloro-3-hydroxybenzamide with 2-(1,2,4-oxadiazol-3-yl)propan-2-amine in the presence of a catalyst. The resulting compound has been characterized through various analytical techniques, including nuclear magnetic resonance spectroscopy and mass spectrometry.

Scientific Research Applications

4-chloro-3-hydroxy-N-[2-(1,2,4-oxadiazol-3-yl)propan-2-yl]benzamide has been studied for its potential therapeutic applications in various fields of research, including cancer, inflammation, and neurodegenerative diseases. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. In inflammation research, this compound has been shown to reduce inflammation and oxidative stress. In neurodegenerative disease research, this compound has been shown to protect neurons from damage and improve cognitive function.